Cas no 2228788-16-5 (3-(3-bromoprop-1-en-2-yl)-1H,4H,5H,6H-cyclopentacpyrazole)

• Product Name: 3-(3-bromoprop-1-en-2-yl)-1H,4H,5H,6H-cyclopentacpyrazole
• CAS No: 2228788-16-5
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• CID: 6395439
• PubChem ID: 165642619
• Update Time: 2025-10-21

3-(3-bromoprop-1-en-2-yl)-1H,4H,5H,6H-cyclopentacpyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromoprop-1-en-2-yl)-1H,4H,5H,6H-cyclopentacpyrazole
• EN300-1917257
• 3-(3-bromoprop-1-en-2-yl)-1H,4H,5H,6H-cyclopenta[c]pyrazole
• 2228788-16-5

• Inchi： 1S/C9H11BrN2/c1-6(5-10)9-7-3-2-4-8(7)11-12-9/h1-5H2,(H,11,12)
• InChI Key： LSHAHYGFYHEITK-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C2=C(CCC2)NN=1

Computed Properties

• Exact Mass: 226.01056g/mol
• Monoisotopic Mass: 226.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-(3-bromoprop-1-en-2-yl)-1H,4H,5H,6H-cyclopentacpyrazole

Recent Advances in the Study of 3-(3-bromoprop-1-en-2-yl)-1H,4H,5H,6H-cyclopentacpyrazole (CAS: 2228788-16-5)

The compound 3-(3-bromoprop-1-en-2-yl)-1H,4H,5H,6H-cyclopentacpyrazole (CAS: 2228788-16-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 3-(3-bromoprop-1-en-2-yl)-1H,4H,5H,6H-cyclopentacpyrazole as a key intermediate in the synthesis of novel heterocyclic compounds. Its bromoalkene moiety makes it a valuable building block for cross-coupling reactions, enabling the construction of complex molecular architectures. Researchers have successfully utilized this compound in palladium-catalyzed Suzuki-Miyaura and Heck reactions, demonstrating its utility in the development of pharmacologically active molecules.

In terms of biological activity, preliminary screening has revealed that derivatives of 3-(3-bromoprop-1-en-2-yl)-1H,4H,5H,6H-cyclopentacpyrazole exhibit promising inhibitory effects against several kinase targets implicated in cancer and inflammatory diseases. Molecular docking studies suggest that the cyclopentacpyrazole core interacts favorably with the ATP-binding sites of these kinases, providing a structural basis for further optimization. Notably, some analogs have shown sub-micromolar activity against JAK2 and FLT3 kinases, which are critical targets in myeloproliferative disorders and acute myeloid leukemia.

The pharmacokinetic properties of this compound class are currently under investigation. Early ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling indicates reasonable metabolic stability and moderate permeability across Caco-2 cell monolayers, suggesting potential for oral bioavailability. However, researchers have identified the need for structural modifications to improve solubility and reduce potential off-target effects.

From a synthetic chemistry perspective, recent work has focused on developing more efficient routes to 3-(3-bromoprop-1-en-2-yl)-1H,4H,5H,6H-cyclopentacpyrazole. A novel one-pot synthesis strategy has been reported, achieving yields of up to 78% while reducing the number of purification steps. This advancement is particularly significant for scaling up production for preclinical studies.

Looking forward, researchers are exploring the application of this scaffold in targeted protein degradation strategies, particularly in the design of proteolysis-targeting chimeras (PROTACs). The compound's ability to serve as a linker between target-binding warheads and E3 ligase-recruiting molecules makes it an attractive candidate for this emerging therapeutic modality.

In conclusion, 3-(3-bromoprop-1-en-2-yl)-1H,4H,5H,6H-cyclopentacpyrazole represents a versatile and pharmacologically relevant scaffold with multiple applications in medicinal chemistry. Ongoing research continues to uncover new synthetic methodologies and biological activities associated with this compound, positioning it as a valuable tool for drug discovery efforts in oncology and inflammation.